4-Lauroylaminoaniline
Description
4-Lauroylaminoaniline (C₁₈H₃₀N₂O) is an aromatic amine derivative in which a lauroyl group (C₁₁H₂₃CO-) is attached to the amino group of 4-aminoaniline (p-phenylenediamine). This compound combines the reactivity of an aniline moiety with the hydrophobic properties of the lauroyl chain, making it valuable in applications such as polymer synthesis, surfactants, and specialty chemical intermediates .
Properties
Molecular Formula |
C18H30N2O |
|---|---|
Molecular Weight |
290.4 g/mol |
IUPAC Name |
N-(4-aminophenyl)dodecanamide |
InChI |
InChI=1S/C18H30N2O/c1-2-3-4-5-6-7-8-9-10-11-18(21)20-17-14-12-16(19)13-15-17/h12-15H,2-11,19H2,1H3,(H,20,21) |
InChI Key |
DZJVPNHTOGSBCU-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCC(=O)NC1=CC=C(C=C1)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The physicochemical and functional properties of 4-Lauroylaminoaniline are best understood through comparison with analogous aniline derivatives. Below is a detailed analysis based on structural, synthetic, and safety-related parameters.
Structural Analogues and Key Properties
Notes:
- Hydrophobicity: The lauroyl chain in 4-Lauroylaminoaniline confers significantly higher lipophilicity compared to 4-aminoaniline (logP ~3.5 vs. ~0.5) .
- Reactivity: Unlike 4-aminobenzamide, the lauroyl group in 4-Lauroylaminoaniline is less polar, reducing hydrogen-bonding capacity but enhancing solubility in nonpolar solvents.
- Applications: Azo derivatives like 4-(4-nitrophenylazo)aniline are used as dyes, whereas 4-Lauroylaminoaniline’s long alkyl chain suggests utility in surfactant formulations .
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